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Compound of Interest

Compound Name: Jasminin

Cat. No.: B1164225

Audience: Researchers, scientists, and drug development professionals.

Introduction Jasminin is a bioactive compound found in several species of the Jasminum
genus, notably in the leaves of Winter Jasmine (Jasminum nudiflorum)[1]. As a monomer with
significant antibacterial properties, Jasminin presents a promising lead compound for the
development of novel antibacterial agents[1]. Its chemical structure is related to the
jasmonates, a class of plant hormones that play critical roles in regulating plant defense
mechanisms against pathogens and herbivores, as well as developmental processes[2][3].
Understanding the extraction and purification of this compound is the first critical step in
leveraging its therapeutic potential.

The protocols outlined below are based on established solvent extraction and chromatographic
techniques, providing a robust and reproducible method for obtaining high-purity Jasminin for
research and development purposes|1].

Biological Context: The Jasmonate Signaling Pathway Jasmonates, including jasmonic acid
(JA) and its derivatives, are key signaling molecules in plants. The core signaling pathway is
initiated by the bioactive form, jasmonoyl-isoleucine (JA-lle), which binds to the F-box protein
CORONATINE INSENSITIVE 1 (COI1)[4]. This binding event promotes the ubiquitination and
subsequent degradation of JASMONATE-ZIM DOMAIN (JAZ) repressor proteins by the 26S
proteasome. The degradation of JAZ proteins releases transcription factors, such as MYC2,
allowing them to activate the expression of jasmonate-responsive genes, which are crucial for
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defense and developmental processes[2][4]. The study of compounds like Jasminin, which are
structurally related to this pathway, is of high interest in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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